Cas no 89534-41-8 ()
structure
Product Name:
CAS No:89534-41-8
MF:C6H12O2S
MW:148.223280906677
CID:6712173
PubChem ID:119098588
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C6H12O2S/c1-4-9-6(3)8-5(2)7/h6H,4H2,1-3H3
- InChI Key: UWWQAJDVCDRHHP-UHFFFAOYSA-N
- SMILES: S(CC)C(C)OC(C)=O
Computed Properties
- Exact Mass: 148.05580079g/mol
- Monoisotopic Mass: 148.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 51.6Ų
Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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